Cas no 953158-30-0 (N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide
• CAS No: 953158-30-0
• MF: C₂₀H₁₉ClN₂O₄
• MW: 386.828864336014
• CID: 6205775
• PubChem ID: 16879295
• Update Time: 2025-06-14

N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide
• N-(2-chlorobenzyl)-2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)acetamide
• AKOS024487204
• N-[(2-chlorophenyl)methyl]-2-[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]acetamide
• 953158-30-0
• F5001-1067

• Inchi： 1S/C20H19ClN2O4/c1-25-17-8-7-13(9-19(17)26-2)18-10-15(23-27-18)11-20(24)22-12-14-5-3-4-6-16(14)21/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key： MJXHDKJZCCGFBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CC1C=C(C2C=CC(=C(C=2)OC)OC)ON=1)=O

Computed Properties

• Exact Mass: 386.1033348g/mol
• Monoisotopic Mass: 386.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 953158-30-0)

The compound N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide (CAS No. 953158-30-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2-oxazole core and dimethoxyphenyl substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule compounds like N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide has surged due to their versatility in drug discovery. With the rise of AI-driven drug design and computational chemistry, this compound has been explored in virtual screening studies. Its molecular docking properties and interactions with biological targets, such as G-protein-coupled receptors (GPCRs), are subjects of ongoing investigation. These aspects resonate with frequently searched terms like "oxazole derivatives in medicine" and "CAS 953158-30-0 applications" in scientific databases.

The synthesis of N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide involves multi-step organic reactions, including cyclization and amide coupling. Its physicochemical properties, such as solubility and stability under physiological conditions, are critical for its potential use in formulation development. Recent studies highlight its compatibility with lipid-based delivery systems, a hot topic in nanomedicine forums. This aligns with trending queries like "improving bioavailability of oxazole compounds" and "953158-30-0 solubility data".

From a regulatory perspective, CAS No. 953158-30-0 is not classified as hazardous, making it suitable for laboratory use under standard safety protocols. Its structure-activity relationship (SAR) studies are frequently cited in patents related to neurodegenerative disease treatments, reflecting broader interest in CNS-targeting molecules. This connects to popular search terms such as "oxazole-based neuroprotectants" and "953158-30-0 mechanism of action".

In conclusion, N-(2-chlorophenyl)methyl-2-5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylacetamide represents a compelling case study in modern medicinal chemistry. Its intersection with cutting-edge research areas like fragment-based drug design and metabolomics ensures its relevance in both academic and industrial settings. For researchers exploring heterocyclic compound libraries or lead optimization strategies, this molecule offers a rich avenue for innovation.